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Compound of Interest

Compound Name: 1-tert-Butyl-3-ethylbenzene

Cat. No.: B085526 Get Quote

CAS Number: 14411-56-4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-tert-butyl-3-ethylbenzene, a

disubstituted aromatic hydrocarbon. The document details its physicochemical properties,

spectroscopic information, synthesis methodologies, chemical reactivity, and safety and

handling protocols. This guide is intended to be a valuable resource for professionals in the

fields of chemical research, organic synthesis, and drug development.

Chemical and Physical Properties
1-tert-Butyl-3-ethylbenzene is a flammable liquid at room temperature.[1] Its properties are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₂H₁₈ [1]

Molecular Weight 162.27 g/mol [1]

IUPAC Name 1-tert-butyl-3-ethylbenzene [1]

CAS Number 14411-56-4 [1]

InChI Key
MUJPTTGNHRHIPH-

UHFFFAOYSA-N
[1]

SMILES CCC1=CC(=CC=C1)C(C)(C)C [1]

Appearance Clear, colorless liquid -

Boiling Point 205 °C -

Density 0.86 g/cm³ -

Refractive Index 1.4910-1.4930 -

Solubility
Soluble in chloroform and

methanol (slightly)
-

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-tert-butyl-3-
ethylbenzene. While publicly available spectra are limited, the following information has been

reported:

Mass Spectrometry (MS): GC-MS data is available and indicates key fragmentation patterns

useful for structural elucidation.[2]

Infrared Spectroscopy (IR): IR spectra have been recorded and are available in spectral

databases.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR data have been

reported for this compound.[2]
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Synthesis of 1-tert-Butyl-3-ethylbenzene
The primary method for synthesizing 1-tert-butyl-3-ethylbenzene is through Friedel-Crafts

alkylation. This electrophilic aromatic substitution reaction involves the reaction of an aromatic

ring with an alkyl halide or an alcohol in the presence of a Lewis acid catalyst.[3] The synthesis

of the meta isomer is influenced by the directing effects of the substituents on the benzene ring.

[4]

Experimental Protocol: Friedel-Crafts Alkylation of
Ethylbenzene
This protocol describes a plausible method for the synthesis of 1-tert-butyl-3-ethylbenzene
via the Friedel-Crafts alkylation of ethylbenzene with tert-butanol.

Materials:

Ethylbenzene

tert-Butanol

Anhydrous Aluminum Chloride (AlCl₃)

Dichloromethane (CH₂Cl₂)

Hydrochloric Acid (HCl), 1 M

Saturated Sodium Bicarbonate Solution (NaHCO₃)

Anhydrous Sodium Sulfate (Na₂SO₄)

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel
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Rotary evaporator

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve ethylbenzene

in dichloromethane under an inert atmosphere.

Cool the mixture in an ice bath with continuous stirring.

Slowly add anhydrous aluminum chloride to the cooled solution.

In a separate flask, dissolve tert-butanol in dichloromethane.

Add the tert-butanol solution dropwise to the ethylbenzene and aluminum chloride mixture

while maintaining the temperature below 5 °C.

After the addition is complete, allow the reaction to stir at room temperature for several

hours.

Quench the reaction by slowly adding ice-cold water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a

rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 1-tert-butyl-3-ethylbenzene.
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Chemical Reactivity
Electrophilic Aromatic Substitution
The benzene ring of 1-tert-butyl-3-ethylbenzene is activated towards further electrophilic

aromatic substitution due to the electron-donating nature of the alkyl groups. The ethyl group is

an ortho, para-director, while the bulky tert-butyl group can sterically hinder the ortho positions.

[4] The directing effects of both groups will influence the position of subsequent substitutions.

Oxidation
The ethyl group of 1-tert-butyl-3-ethylbenzene is susceptible to oxidation to form the

corresponding carboxylic acid or ketone under appropriate conditions. For instance, reaction

with a strong oxidizing agent like chromic acid can lead to oxidative cleavage.[5]

Reaction Mechanism: Oxidation of Ethyl Group
The following diagram illustrates a plausible mechanism for the oxidation of the ethyl group to

an acetophenone derivative using an oxidant like tert-butyl hydroperoxide (TBHP) with a metal

catalyst.

Initiation

Hydrogen Abstraction Oxidation Product Formation

TBHP tert-Butoxy Radical + Metal Catalyst

Metal Catalyst

Benzylic Radical + 1-tert-Butyl-3-ethylbenzene

Hydroxyl Radical

1-tert-Butyl-3-ethylbenzene

Peroxy Radical + O2 Hydroperoxide + 1-tert-Butyl-3-ethylbenzene Ketone Product -> Rearrangement
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Caption: Plausible radical mechanism for ethyl group oxidation.

Applications in Research and Development
1-tert-Butyl-3-ethylbenzene serves as a useful intermediate in organic synthesis. Its

disubstituted nature allows for the introduction of further functionality at specific positions on

the aromatic ring, making it a potential building block for more complex molecules. While direct

applications in drug development are not widely documented, alkylbenzenes, in general, are

precursors in the synthesis of various chemical and pharmaceutical compounds.[6] The steric

hindrance provided by the tert-butyl group can be exploited to direct reactions and to create

specific molecular architectures.

Safety and Handling
1-tert-Butyl-3-ethylbenzene is a flammable liquid and should be handled with appropriate

safety precautions.[1]

Hazards: Flammable liquid and vapor.

Precautions: Keep away from heat, sparks, open flames, and hot surfaces.[7] Use in a well-

ventilated area. Wear protective gloves, clothing, and eye/face protection.

First Aid:

Inhalation: Move person to fresh air.

Skin Contact: Remove contaminated clothing and rinse skin with water.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Rinse mouth and seek medical attention.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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